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Introduction
Perovskite solar cells (PSCs) have emerged as a revolutionary photovoltaic technology,

exhibiting remarkable power conversion efficiencies (PCEs) that rival those of traditional

silicon- based solar cells. A key innovation in the field has been the development of "triple-

cation" perovskite compositions, which incorporate a small amount of inorganic cesium (Cs)

alongside the more common organic cations, methylammonium (MA) and formamidinium (FA).

This addition has been shown to significantly enhance the thermal stability, reproducibility, and

overall performance of the solar cells.[1][2]

These application notes provide a detailed overview and experimental protocols for the

fabrication of high-efficiency triple-cation perovskite solar cells using cesium iodide (CsI) as the

cesium source.

Note on "Cesium Tellurate": While the initial inquiry specified "cesium tellurate," a

comprehensive review of the scientific literature reveals that this compound is not utilized in

perovskite solar cell fabrication. The standard and widely researched practice for incorporating

cesium is through the use of cesium halides, most commonly cesium iodide (CsI). Therefore,

the following protocols and data are based on the established use of cesium iodide.
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The inclusion of cesium in the perovskite crystal lattice offers several distinct advantages:

Enhanced Thermal Stability: Triple-cation perovskites demonstrate superior thermal stability

compared to their MA/FA counterparts, which is a critical factor for long-term device

operation.[1][2]

Reduced Phase Impurities: The addition of cesium helps to suppress the formation of

undesirable "yellow" non-perovskite phases, leading to more crystalline and purer perovskite

films.[1][2]

Improved Reproducibility: Cesium-containing perovskite films are less sensitive to

processing conditions, resulting in more consistent and reproducible device performance.[1]

[2]

Higher Power Conversion Efficiencies (PCEs): The combination of improved material

properties often leads to higher PCEs. Stabilized efficiencies exceeding 21% have been

reported for triple-cation PSCs.[1]

Data Presentation
The following tables summarize the impact of cesium iodide concentration on the performance

of triple-cation perovskite solar cells, as reported in the literature.

Table 1: Effect of Cesium Concentration on Perovskite Solar Cell Performance
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Cesium
Concentrati
on (%)

Open
Circuit
Voltage
(Voc)

Short
Circuit
Current
(Jsc)
(mA/cm²)

Fill Factor
(FF)

Power
Conversion
Efficiency
(PCE) (%)

Reference

0 - - - - [3]

5 - - - - [3]

10 -

> Jsc of 0%

and < Jsc of

15%

- 20 [3]

15

Decreases

slightly with

addition

Drops down - - [3]

Note: Specific values for all parameters were not available in a single source for direct

comparison.

Experimental Protocols
This section provides a detailed, step-by-step protocol for the fabrication of a triple-cation

(Cs/MA/FA) perovskite solar cell in a standard n-i-p architecture.

Materials and Reagents
Fluorine-doped Tin Oxide (FTO) coated glass substrates

Decon-90 or Hellmanex solution

Deionized water

Acetone

Ethanol

Isopropanol
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Titanium diisopropoxide bis(acetylacetonate)

Anhydrous ethanol

30 nm TiO₂ nanoparticle paste (e.g., Dyesol 30 NR-D)

Lithium bis(trifluoromethanesulfonyl)imide (Li-TFSI)

Acetonitrile

Formamidinium iodide (FAI)

Lead (II) iodide (PbI₂)

Methylammonium bromide (MABr)

Lead (II) bromide (PbBr₂)

Cesium iodide (CsI)

Anhydrous N,N-dimethylformamide (DMF)

Anhydrous dimethyl sulfoxide (DMSO)

Chlorobenzene

Spiro-OMeTAD

4-tert-butylpyridine (TBP)

Gold (Au) evaporation source

Equipment
Ultrasonic bath

UV-Ozone cleaner

Spray pyrolysis setup
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Spin coater

Hotplate

Nitrogen-filled glovebox

Thermal evaporator

Protocol Workflow Diagram
Caption: Perovskite Solar Cell Fabrication Workflow.

Detailed Fabrication Steps
1. Substrate Preparation

Clean the FTO-coated glass substrates by sonicating in a 2% Hellmanex or Decon-90 water

solution for 30 minutes.

Rinse the substrates thoroughly with deionized water and ethanol.

Further clean the substrates with a UV-Ozone treatment for 15 minutes.

2. Electron Transport Layer (ETL) Deposition

Deposit a 30 nm compact TiO₂ layer on the FTO substrate via spray pyrolysis at 450°C using

a precursor solution of titanium diisopropoxide bis(acetylacetonate) in anhydrous ethanol.

After spraying, keep the substrates at 450°C for 45 minutes and then allow them to cool to

room temperature.

Deposit a mesoporous TiO₂ layer by spin coating a 30 nm particle paste (diluted in ethanol)

at 4000 rpm for 20 seconds.

Dry the substrates at 100°C for 10 minutes and then sinter at 450°C for 30 minutes.

For Li-doping, spin coat a 0.1 M solution of Li-TFSI in acetonitrile at 3000 rpm for 10

seconds, followed by another sintering step at 450°C for 30 minutes.
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After cooling to 150°C, transfer the substrates into a nitrogen-filled glovebox.

3. Perovskite Layer Deposition

Prepare the Triple-Cation Perovskite Precursor Solution:

Prepare a stock solution of 1.5 M CsI in DMSO.

In a separate vial, dissolve FAI (1 M), PbI₂ (1.1 M), MABr (0.2 M), and PbBr₂ (0.2 M) in a

4:1 (v/v) mixture of anhydrous DMF:DMSO. This creates the "mixed" perovskite precursor.

Add the CsI stock solution to the mixed perovskite precursor to achieve the desired

cesium concentration (e.g., for a 10% Cs composition, add the appropriate volume of the

CsI stock).

Spin Coating:

Deposit the triple-cation perovskite solution onto the prepared substrates.

Use a two-step spin coating program: 1000 rpm for 10 seconds, followed by 6000 rpm for

10 seconds.

Annealing:

Anneal the films at 100°C for 1 hour inside the nitrogen-filled glovebox.

4. Hole Transport Layer (HTL) Deposition

Prepare the Spiro-OMeTAD Solution:

Prepare a 70 mM solution of Spiro-OMeTAD in chlorobenzene.

To this solution, add Li-TFSI and TBP as additives.

Spin Coating:

Spin coat the Spiro-OMeTAD solution at 4000 rpm for 20 seconds.

5. Electrode Deposition
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Finally, thermally evaporate a 70-80 nm thick gold (Au) top electrode under high vacuum.

Signaling Pathways and Logical Relationships
The following diagram illustrates the logical relationship between the incorporation of cesium

and the resulting improvements in perovskite solar cell properties.

Caption: Cesium's Impact on Perovskite Solar Cells.

Conclusion
The incorporation of cesium into perovskite solar cells has proven to be a highly effective

strategy for enhancing device performance and stability. The provided protocols offer a detailed

guide for the fabrication of high-efficiency triple-cation perovskite solar cells. By following these

methodologies, researchers can produce high-quality perovskite films and devices, contributing

to the continued advancement of this exciting photovoltaic technology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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